Cas no 29949-85-7 (Tris(3-chlorophenyl)phosphine)

• Product Name: Tris(3-chlorophenyl)phosphine
• CAS No: 29949-85-7
• MF: C₁₈H₁₂Cl₃P
• MW: 365.620642662048
• MDL: MFCD00013632
• CID: 88850
• PubChem ID: 24854999
• Update Time: 2025-06-12

Tris(3-chlorophenyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Tris(3-chlorophenyl)phosphine
• Tri(m-chlorophenyl)phosphine
• tris(3-chlorophenyl)phosphane
• P(m-Cl-Ph)3
• P(Ph-m-Cl)3
• tri-(3-Chlorophenyl)phosphine
• Tris(m-chlorophenyl)phosphine
• AS-59810
• TRI(3-CHLOROPHNYL)PHOSPHINE
• A876343
• NS00028814
• SCHEMBL197486
• DCA2EAP83P
• F17187
• EX-A7845E
• DTXSID40184055
• Phosphine, tris(3-chlorophenyl)-
• CS-W009776
• AKOS016009863
• 29949-85-7
• FT-0638891
• EINECS 249-970-9
• QAPGHLJQIVDTPT-UHFFFAOYSA-N
• MFCD00013632
• Phosphine, tris[3-chlorophenyl]-
• DTXCID50106546
• DB-047674

• MDL： MFCD00013632
• Inchi： 1S/C18H12Cl3P/c19-13-4-1-7-16(10-13)22(17-8-2-5-14(20)11-17)18-9-3-6-15(21)12-18/h1-12H
• InChI Key： QAPGHLJQIVDTPT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)P(C1C=CC=C(C=1)Cl)C1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 363.97400
• Monoisotopic Mass: 363.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 67 ºC
• Boiling Point: 452.5°Cat760mmHg
• Flash Point: 227.4°C
• Solubility: Insuluble (1.6E-6 g/L) (25 ºC),
• PSA: 13.59000
• LogP: 5.40500
• Solubility: Insoluble in water
• Sensitiveness: air sensitive, store cold
• Vapor Pressure: No data available

Tris(3-chlorophenyl)phosphine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3278
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Packing Group：III
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Argon filled storage

Additional information on Tris(3-chlorophenyl)phosphine

Tris(3-chlorophenyl)phosphine (CAS No. 29949-85-7): An Overview and Applications in Modern Chemistry

Tris(3-chlorophenyl)phosphine (CAS No. 29949-85-7) is a versatile organophosphorus compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound, characterized by its unique structure and reactivity, plays a crucial role in various chemical processes and applications. In this article, we will delve into the properties, synthesis methods, and recent advancements in the use of Tris(3-chlorophenyl)phosphine.

Chemical Structure and Properties

Tris(3-chlorophenyl)phosphine is a triaryl phosphine with the molecular formula C₁₈H₁₂Cl₃P. It consists of a central phosphorus atom bonded to three 3-chlorophenyl groups. The presence of chlorine atoms imparts unique electronic and steric properties to the molecule, making it an excellent ligand for transition metal complexes. The compound is typically a white crystalline solid with a melting point of approximately 160-162°C and is insoluble in water but soluble in common organic solvents such as dichloromethane, toluene, and ethanol.

Synthesis Methods

The synthesis of Tris(3-chlorophenyl)phosphine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chlorophenylmagnesium bromide with phosphorus trichloride (PCl₃). This reaction proceeds via a Grignard reagent mechanism and yields high purity Tris(3-chlorophenyl)phosphine. Another approach involves the phosphination of 3-chlorobenzene using triphenylphosphine as a starting material. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness.

Catalytic Applications

Tris(3-chlorophenyl)phosphine has found extensive use as a ligand in homogeneous catalysis. Its ability to form stable complexes with transition metals makes it an ideal choice for various catalytic reactions, including hydrogenation, hydroformylation, and coupling reactions. Recent studies have highlighted its effectiveness in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling and the Heck reaction. The presence of chlorine atoms on the phenyl rings enhances the electron-withdrawing effect, which can be tuned to optimize catalytic activity and selectivity.

Molecular Recognition and Sensing

Beyond catalysis, Tris(3-chlorophenyl)phosphine has shown promise in molecular recognition and sensing applications. Its unique electronic properties make it suitable for designing sensors that can detect specific analytes with high sensitivity and selectivity. For instance, researchers have developed fluorescent sensors based on Tris(3-chlorophenyl)phosphine-containing compounds that can selectively detect metal ions such as zinc and copper in aqueous solutions. These sensors have potential applications in environmental monitoring and biomedical diagnostics.

Mechanistic Studies and Theoretical Insights

To better understand the reactivity and behavior of Tris(3-chlorophenyl)phosphine, several mechanistic studies have been conducted using both experimental and computational methods. Density functional theory (DFT) calculations have provided valuable insights into the electronic structure and bonding interactions within the molecule. These studies have revealed that the chlorine atoms play a crucial role in modulating the electron density around the phosphorus center, which influences its reactivity towards various substrates.

Sustainability and Green Chemistry

In recent years, there has been a growing emphasis on developing sustainable and environmentally friendly chemical processes. Tris(3-chlorophenyl)phosphine, being a versatile ligand, has been explored for its potential in green chemistry applications. For example, researchers have developed catalyst systems using this ligand that can perform reactions under mild conditions with minimal waste generation. Additionally, efforts are underway to synthesize Tris(3-chlorophenyl)phosphine-based materials that can be recycled or reused multiple times without significant loss of performance.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on Tris(3-chlorophenyl)phosphine continues to uncover new applications and improve our understanding of its properties. As chemists strive to develop more efficient and sustainable chemical processes, this compound is likely to play an increasingly important role in various fields of chemistry. Whether it is through advancements in catalysis, molecular recognition, or materials science, the future prospects for Tris(3-chlorophenyl)phosphine are promising.